Cas no 10406-95-8 (Cyclohexane,(heptylthio)-)

Cyclohexane,(heptylthio)- structure
Cyclohexane,(heptylthio)- structure
Product Name:Cyclohexane,(heptylthio)-
CAS No:10406-95-8
MF:C13H26S
MW:214.410542964935
CID:118588
PubChem ID:557517
Update Time:2025-04-18

Cyclohexane,(heptylthio)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,(heptylthio)-
    • (Heptylsulfanyl)cyclohexane
    • heptylsulfanylcyclohexane
    • SCHEMBL10772159
    • RMUGCJVAFZVYJS-UHFFFAOYSA-N
    • Sulfide, cyclohexyl heptyl
    • (Heptylsulfanyl)cyclohexane #
    • Cyclohexane, (heptylthio)-
    • 10406-95-8
    • DTXSID60339646
    • n-Heptylthionaphthen
    • Inchi: 1S/C13H26S/c1-2-3-4-5-9-12-14-13-10-7-6-8-11-13/h13H,2-12H2,1H3
    • InChI Key: RMUGCJVAFZVYJS-UHFFFAOYSA-N
    • SMILES: S(CCCCCCC)C1CCCCC1

Computed Properties

  • Exact Mass: 214.17568
  • Monoisotopic Mass: 214.17552200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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